![molecular formula C29H35ClN2O B3036890 1-(4-Benzylpiperazino)-2-[2-(4-chlorophenyl)-2-adamantyl]-1-ethanone CAS No. 400085-10-1](/img/structure/B3036890.png)
1-(4-Benzylpiperazino)-2-[2-(4-chlorophenyl)-2-adamantyl]-1-ethanone
Overview
Description
1-(4-Benzylpiperazino)-2-[2-(4-chlorophenyl)-2-adamantyl]-1-ethanone (BPAE) is a synthetic compound which has been the subject of scientific research in recent years. It is an organochlorine compound with a piperazine ring attached to a benzyl group, and a 2-adamantyl-2-chlorophenyl group. BPAE has been studied for its potential applications in a wide range of areas, including medicinal chemistry, organic synthesis, and drug design.
Scientific Research Applications
Chemical Reactions and Bond Formation :
- 1-Adamantyl- and mesitylazide react with nickel-carbene complexes to form ketimines, showcasing the reactivity of adamantyl-based compounds in creating new C=N bonds (Harrold et al., 2009).
Complex Formation with Heme Oxygenase :
- The crystal structure of human heme oxygenase-1 complexed with adamantyl-based inhibitors indicates their potential in binding to the enzyme's distal pocket, useful for understanding enzyme inhibition (Rahman et al., 2008).
Synthesis and Cyclization Research :
- The synthesis of compounds featuring the adamantyl moiety, leading to the formation of furan derivatives, illustrates the chemical versatility of these structures (Pulina et al., 2015).
Antimicrobial Applications :
- The synthesis of heterocyclic compounds with adamantyl structures and their tested antimicrobial activity against bacteria demonstrate their potential use in pharmaceutical applications (Wanjari, 2020).
Anti-Inflammatory and Analgesic Activities :
- Research into compounds containing chlorophenyl and adamantyl groups has shown significant anti-inflammatory and analgesic activities, indicating their potential therapeutic applications (Hamdy et al., 2013).
Pharmacological Research :
- Studies on chiral benzylpiperazinyl derivatives, including those related to adamantyl compounds, have shown their potential as dopamine receptor antagonists, contributing to research in neuropharmacology (Zhao et al., 2002).
Synthesis of Novel Compounds for Biological Activity Testing :
- The synthesis of novel compounds with adamantyl moieties, such as thiosemicarbazones, and their testing for antimicrobial and anti-proliferative activities highlight the significance of these structures in medicinal chemistry (Al-Mutairi et al., 2019).
Heme Oxygenase Inhibition Studies :
- The design and synthesis of adamantyl-based inhibitors for heme oxygenases demonstrate the application of these compounds in exploring enzyme inhibition for therapeutic purposes (Roman et al., 2010).
properties
IUPAC Name |
1-(4-benzylpiperazin-1-yl)-2-[2-(4-chlorophenyl)-2-adamantyl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H35ClN2O/c30-27-8-6-24(7-9-27)29(25-15-22-14-23(17-25)18-26(29)16-22)19-28(33)32-12-10-31(11-13-32)20-21-4-2-1-3-5-21/h1-9,22-23,25-26H,10-20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFUMQHLNKIOHTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)CC3(C4CC5CC(C4)CC3C5)C6=CC=C(C=C6)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H35ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Benzylpiperazin-1-yl)-2-[2-(4-chlorophenyl)-2-adamantyl]ethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.